Cas no 2181-33-1 (3-Pyrrolidinecarboxylicacid, 1-acetyl-4-oxo-, ethyl ester)
2181-33-1 structure
Product Name:3-Pyrrolidinecarboxylicacid, 1-acetyl-4-oxo-, ethyl ester
CAS No:2181-33-1
MF:C9H13NO4
MW:199.203822851181
CID:284533
PubChem ID:323504
Update Time:2025-04-19
3-Pyrrolidinecarboxylicacid, 1-acetyl-4-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinecarboxylicacid, 1-acetyl-4-oxo-, ethyl ester
- ethyl 1-acetyl-4-oxopyrrolidine-3-carboxylate
- NSC284154
- 2181-33-1
- DTXSID50314482
- SCHEMBL15177080
- NSC-284154
-
- Inchi: 1S/C9H13NO4/c1-3-14-9(13)7-4-10(6(2)11)5-8(7)12/h7H,3-5H2,1-2H3
- InChI Key: KHFQTWZABTWLRK-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C(CN(C(C)=O)C1)=O)=O
Computed Properties
- Exact Mass: 199.08449
- Monoisotopic Mass: 199.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 63.7Ų
Experimental Properties
- Density: 1.232
- Boiling Point: 317.9°C at 760 mmHg
- Flash Point: 146.1°C
- Refractive Index: 1.492
- PSA: 63.68
- LogP: -0.46520
3-Pyrrolidinecarboxylicacid, 1-acetyl-4-oxo-, ethyl ester Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
2181-33-1 (3-Pyrrolidinecarboxylicacid, 1-acetyl-4-oxo-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk